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Compound of Interest

Compound Name: 6-Bromo-8-chloroquinoline

Cat. No.: B599952 Get Quote

For Immediate Release

This technical guide provides a detailed overview of 6-Bromo-8-chloroquinoline, a

halogenated quinoline derivative of significant interest to researchers and professionals in the

fields of medicinal chemistry, drug discovery, and materials science. This document covers its

commercial availability, potential synthetic routes, and the broader biological context of

substituted quinolines, offering a valuable resource for its application in research and

development.

Physicochemical Properties
6-Bromo-8-chloroquinoline, with the Chemical Abstracts Service (CAS) registry number

16567-13-8, is a solid organic compound. Its molecular formula is C₉H₅BrClN, and it has a

molecular weight of 242.50 g/mol .[1][2] The structure consists of a quinoline core substituted

with a bromine atom at the 6-position and a chlorine atom at the 8-position.

Commercial Availability and Suppliers
6-Bromo-8-chloroquinoline is available from various chemical suppliers. The purity, pricing,

and availability can vary, and researchers are advised to contact the suppliers directly for the

most current information. Below is a summary of some of the known suppliers.
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Supplier
CAS
Number

Purity Pack Size Price (USD) Availability

Sigma-

Aldrich
16567-13-8

Not specified;

sold as part

of a collection

for early

discovery

research.[3]

25 mg $96.20

Contact

Customer

Service[3]

BLD Pharm 16567-13-8 ≥97% 1g, 5g, 25g
Contact for

pricing
In Stock

ChemicalBoo

k
16567-13-8 Not specified Not specified

Contact for

pricing
In Stock

Toronto

Research

Chemicals

16567-13-8 Not specified 1000 mg
Contact for

pricing

Not

specified[4]

Adamas-beta 16567-13-8 Not specified Not specified
Contact for

pricing

Not

specified[5]

Synthesis and Preparation
While a specific, detailed experimental protocol for the synthesis of 6-Bromo-8-
chloroquinoline is not readily available in the reviewed literature, its preparation can be

inferred from established methods for the synthesis of halogenated quinolines.[6][7] A plausible

synthetic approach would involve a multi-step process, likely starting from a suitably substituted

aniline precursor.

A general logical workflow for such a synthesis is outlined below:

Substituted Aniline Precursor Cyclization Reaction
(e.g., Skraup or Doebner-von Miller) Halogenation 6-Bromo-8-chloroquinoline
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Caption: A logical workflow for the synthesis of 6-Bromo-8-chloroquinoline.

The synthesis would likely begin with a substituted aniline, which would undergo a cyclization

reaction, such as the Skraup or Doebner-von Miller reaction, to form the quinoline core.

Subsequent halogenation steps would introduce the bromine and chlorine atoms at the desired

positions. The specific reagents and reaction conditions would need to be optimized to achieve

the desired regioselectivity and yield. Reviews on the synthesis of halogenated quinolines can

provide a valuable starting point for developing a specific protocol.[8][9]

Potential Applications in Research and Drug
Development
Substituted quinolines are a well-established class of compounds with a broad spectrum of

biological activities, making them privileged scaffolds in medicinal chemistry.[3][10][11] While

specific studies on the biological activity of 6-Bromo-8-chloroquinoline are limited, the known

activities of related halogenated quinolines suggest several potential areas of investigation.

Potential Biological Activities of Halogenated Quinolines
Anticancer Activity: Many quinoline derivatives exhibit potent anticancer properties by

targeting various cellular mechanisms, including enzyme inhibition and disruption of cell

signaling pathways.[4][12]

Antimicrobial Activity: The quinoline core is central to several antibacterial and antifungal

drugs. Halogen substitution can significantly influence the antimicrobial spectrum and

potency.

Antiviral Activity: Certain substituted quinolines have shown promise as antiviral agents.

Anti-inflammatory Activity: The anti-inflammatory properties of some quinoline derivatives

make them interesting candidates for the development of new therapies for inflammatory

diseases.

The specific substitution pattern of 6-Bromo-8-chloroquinoline, with halogens at positions 6

and 8, may confer unique pharmacological properties. Researchers can use this compound as

a building block for the synthesis of more complex molecules with potential therapeutic

applications.
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Caption: Potential research applications of 6-Bromo-8-chloroquinoline.

Experimental Protocols
Detailed experimental protocols for the use of 6-Bromo-8-chloroquinoline are not yet widely

published. However, researchers can adapt standard protocols used for other substituted

quinolines in various assays. For example, in anticancer research, protocols for cell viability

assays (e.g., MTT or XTT), apoptosis assays, and enzyme inhibition assays would be relevant.

Similarly, in antimicrobial research, standard methods for determining the minimum inhibitory

concentration (MIC) would be applicable.

Conclusion
6-Bromo-8-chloroquinoline is a commercially available compound with significant potential

for use in drug discovery and materials science. While specific biological data and detailed

synthesis protocols are still emerging, the rich history of halogenated quinolines in medicinal

chemistry provides a strong foundation for its exploration. This guide serves as a starting point

for researchers interested in harnessing the potential of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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